![molecular formula C17H17N3O7 B5762304 3-nitro-N'-[(3,4,5-trimethoxybenzoyl)oxy]benzenecarboximidamide](/img/structure/B5762304.png)
3-nitro-N'-[(3,4,5-trimethoxybenzoyl)oxy]benzenecarboximidamide
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Overview
Description
3-nitro-N'-[(3,4,5-trimethoxybenzoyl)oxy]benzenecarboximidamide, also known as NTBC, is a chemical compound that has been extensively studied for its potential applications in scientific research. NTBC belongs to a class of compounds known as tyrosine kinase inhibitors, which are known to inhibit the activity of enzymes that play a crucial role in various biochemical processes.
Mechanism of Action
3-nitro-N'-[(3,4,5-trimethoxybenzoyl)oxy]benzenecarboximidamide exerts its pharmacological effects by inhibiting the activity of HPPD, which leads to a decrease in the production of toxic metabolites. This compound binds to the active site of HPPD and prevents the enzyme from catalyzing the conversion of 4-hydroxyphenylpyruvate to homogentisic acid. This results in a decrease in the production of toxic metabolites and a reduction in the symptoms of HT1.
Biochemical and physiological effects:
This compound has been shown to be effective in reducing the levels of toxic metabolites in patients with HT1. This compound treatment has also been shown to improve liver function and reduce the risk of liver failure in patients with HT1. In addition, this compound has been shown to have antioxidant properties and may have potential applications in the treatment of oxidative stress-related disorders.
Advantages and Limitations for Lab Experiments
3-nitro-N'-[(3,4,5-trimethoxybenzoyl)oxy]benzenecarboximidamide has several advantages for lab experiments, including its high potency, specificity, and selectivity for HPPD. This compound is also relatively easy to synthesize and purify, making it readily available for research purposes. However, this compound has some limitations, including its potential toxicity and the need for careful dosing and monitoring in animal studies.
Future Directions
3-nitro-N'-[(3,4,5-trimethoxybenzoyl)oxy]benzenecarboximidamide has potential applications in the treatment of various metabolic disorders, including HT1 and other disorders characterized by the accumulation of toxic metabolites. Future research should focus on further elucidating the mechanism of action of this compound and identifying potential new targets for its pharmacological effects. In addition, the development of new analogs of this compound with improved pharmacological properties may lead to the development of more effective treatments for metabolic disorders.
Synthesis Methods
The synthesis of 3-nitro-N'-[(3,4,5-trimethoxybenzoyl)oxy]benzenecarboximidamide involves the reaction of 3-nitrobenzoic acid with 3,4,5-trimethoxybenzoyl chloride and subsequent reaction with N,N'-dicyclohexylcarbodiimide and N,N-dimethylformamide. The resulting product is purified by recrystallization and characterized by various spectroscopic techniques.
Scientific Research Applications
3-nitro-N'-[(3,4,5-trimethoxybenzoyl)oxy]benzenecarboximidamide has been extensively studied for its potential applications in scientific research, particularly in the field of metabolic disorders. This compound has been shown to be a potent inhibitor of 4-hydroxyphenylpyruvate dioxygenase (HPPD), an enzyme that plays a crucial role in the breakdown of tyrosine and phenylalanine. Inhibition of HPPD leads to a decrease in the production of toxic metabolites and has been shown to be effective in treating hereditary tyrosinemia type 1 (HT1), a rare metabolic disorder characterized by the accumulation of toxic metabolites.
properties
IUPAC Name |
[(Z)-[amino-(3-nitrophenyl)methylidene]amino] 3,4,5-trimethoxybenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O7/c1-24-13-8-11(9-14(25-2)15(13)26-3)17(21)27-19-16(18)10-5-4-6-12(7-10)20(22)23/h4-9H,1-3H3,(H2,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQIHIFNSOJZLLZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C(=O)ON=C(C2=CC(=CC=C2)[N+](=O)[O-])N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC(=CC(=C1OC)OC)C(=O)O/N=C(/C2=CC(=CC=C2)[N+](=O)[O-])\N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
0.3 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID26666438 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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